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Compound of Interest

Compound Name: 5,6-Dimethoxy-2H-indazol-2-ol
CAS No.: 58522-62-6
Cat. No.: B15463649
Get Quote
. J

Executive Summary & Functional Classification

2H-indazol-2-ol (also referred to as N-hydroxy-2H-indazole) represents a distinct class of N-
hydroxy fused azoles. Unlike the thermodynamically dominant 1H-indazole tautomer, the 2H-
indazole core adopts a quinonoid electronic structure.[1]

The 2-hydroxyl functional group classifies this moiety as a cyclic N-hydroxylamine, often
behaving as a bioisostere of carboxylic acids or hydroxamic acids due to its acidity and
hydrogen-bonding capability.

Core Classification Hierarchy
¢ Chemical Class: Fused N-Heterocycle (Indazole).
e Sub-Class:N-Hydroxyazole / Azole N-Oxide.

» Electronic Character: Quinonoid (2H-form).

+ Medicinal Role: Bioisostere (Carboxylic Acid, Hydroxamic Acid), Metal Chelator.
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Structural Characterization & Tautomerism

The reactivity of 2H-indazol-2-ol is governed by the tautomeric equilibrium between the N-
hydroxy form and the N-oxide form, as well as the annular tautomerism of the indazole ring
itself.

Tautomeric Equilibrium

While 1H-indazole is aromatic (benzenoid) and more stable by ~2.3 kcal/mol, the introduction
of the N-hydroxy group at position 2 stabilizes the 2H-quinonoid form through intramolecular
hydrogen bonding or specific solvent interactions.

e Form A (2H-Indazol-2-ol): The proton is located on the oxygen (N-OH). This form acts as a
weak acid.

e Form B (2H-Indazole-2-oxide): The zwitterionic N-oxide form (N*—O~). This form is relevant
in polar solvents and crystal lattices.

Visualization of Tautomeric Pathways

The following diagram illustrates the relationship between the 1H and 2H tautomers and the N-
oxide equilibrium.
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Figure 1: Tautomeric landscape of Indazole and its N-hydroxy derivatives.

Physicochemical Properties

Understanding the acid-base profile is critical for using this group in drug design.
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Property

Value | Characteristic

Relevance in Drug Design

pKa (N-OH)

~6.0 — 9.0 (Est.)

Acts as a mild acid;
deprotonates at physiological

pH to form the N-oxide anion.

H-Bonding

Donor (OH) & Acceptor (N/O)

Excellent mimic for
carboxylates (-COO~) or
hydroxamates (-CONHO-).

Lipophilicity

Moderate (logP ~1.0-2.0)

More lipophilic than carboxylic
acids; improves membrane

permeability.

Stability

Redox Sensitive

Can be reduced to 2H-
indazole; N-O bond is
susceptible to cleavage under

strong reducing conditions.

Note on Acidity: While unsubstituted 1-hydroxyindazole has a pKa ~4-5 (similar to carboxylic

acids), the 2-hydroxy isomer is generally less acidic (pKa > 6) due to the distinct electronic

stabilization of the conjugate base in the quinonoid system.

Synthesis Protocols

The most authoritative method for synthesizing 2H-indazoles and their N-hydroxy/oxide

derivatives is the Davis-Beirut Reaction. This reaction converts o-nitrobenzylamines into 2H-

indazoles under basic conditions.

Protocol: The Davis-Beirut Reaction

Objective: Synthesis of 2H-indazole-2-ol derivatives from o-nitrobenzylamine. Mechanism:

Base-mediated intramolecular cyclization involving a nitroso-imine intermediate.
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Reagents & Materials

¢ Substrate:o-Nitrobenzylamine derivative (1.0 equiv).
e Base: KOH (10.0 equiv) or NaOH.
e Solvent: Methanol (MeOH) or Ethanol (EtOH) with 15% Water.

e Conditions: Reflux (60-80 °C) for 2—12 hours.

Step-by-Step Methodology

o Preparation: Dissolve the o-nitrobenzylamine (e.g., N-(2-nitrobenzyl)aniline) in MeOH/H20
(85:15 viv).

» Base Addition: Add solid KOH pellets (10 equiv) to the stirred solution. Caution: Exothermic.

o Reflux: Heat the mixture to reflux. The solution typically turns deep red/orange, indicating the
formation of the o-nitrosobenzylimine intermediate.

e Monitoring: Monitor by TLC (EtOAc/Hexane) for the disappearance of the starting nitro
compound.

o Workup:
o Cool to room temperature.
o Concentrate under reduced pressure to remove bulk alcohol.
o Dilute with water and extract with Dichloromethane (DCM) or Ethyl Acetate.
o Wash organic layer with brine, dry over NazSOa4, and concentrate.
« Purification: Purify via flash column chromatography on silica gel.

Yield: Typically 60—-85%. Note: To isolate the N-oxide/N-ol specifically, milder reduction
conditions or interrupted cyclization (avoiding full deoxygenation) may be required, often
reported as "interrupted Davis-Beirut" or utilizing specific substituents that stabilize the N-oxide.
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Synthesis Workflow Diagram
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Figure 2: The Davis-Beirut reaction pathway for 2H-indazole synthesis.

Medicinal Chemistry Applications

The 2H-indazol-2-ol group is a versatile scaffold in modern drug discovery, primarily utilized for
its bioisosteric properties.
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Bioisosterism Strategy

Carboxylic Acid Replacement: The N-OH group provides a planar, acidic proton
donor/acceptor motif similar to -COOH but with improved permeability and distinct metabolic
stability (avoiding glucuronidation).

Hydroxamic Acid Mimic: In metalloenzyme inhibitors (e.g., HDAC, MMP), the 2-
hydroxyindazole can chelate metal ions (Zn2*, Fe3*) in a bidentate fashion using the N-OH
oxygen and the N-1 nitrogen.

Case Study: Antimicrobial & Kinase Inhibitors

Research indicates that 2-substituted indazoles, including the N-hydroxy variants, exhibit

potent biological activity.[2]

Mechanism: The quinonoid structure allows for specific pi-stacking interactions in ATP-
binding pockets of kinases.

Example: Analogues of Pazopanib (a tyrosine kinase inhibitor) utilizing the 2H-indazole core
have been explored to alter solubility and binding kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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